Cas no 2171619-64-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid
• CAS No: 2171619-64-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5893964
• PubChem ID: 165569369
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid
• 2171619-64-8
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]piperidine-3-carboxylic acid
• EN300-1524684

• Inchi： 1S/C28H34N2O5/c1-28(2,3)15-24(25(31)30-14-8-9-18(16-30)26(32)33)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,8-9,14-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： ASFQDEOVOLGXRI-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171619-64-8)

In the realm of organic chemistry and pharmaceutical research, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171619-64-8) stands out as a compound of significant interest. This molecule, often abbreviated for convenience, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and the piperidine-3-carboxylic acid backbone, make it a versatile building block in modern medicinal chemistry.

The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic applications. Researchers and pharmaceutical companies frequently search for high-purity CAS No. 2171619-64-8 to ensure the efficiency and yield of their synthetic processes. The growing demand for peptide-based drugs, driven by advancements in biotechnology and personalized medicine, has further highlighted the importance of this compound.

One of the most searched questions in this context is: "What is the role of Fmoc in peptide synthesis?" The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a cornerstone of modern peptide chemistry, offering a balance between stability during synthesis and ease of removal under mild conditions. This characteristic makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid an ideal choice for researchers aiming to develop novel peptide therapeutics with minimal side reactions.

Another hot topic in the scientific community is the exploration of piperidine derivatives for their pharmacological potential. The piperidine-3-carboxylic acid moiety in this compound is a key structural element found in many bioactive molecules, including alkaloids and synthetic drugs. Its incorporation into drug design can enhance binding affinity, metabolic stability, and bioavailability, addressing common challenges in drug development.

From an industrial perspective, the scalability and cost-effectiveness of synthesizing CAS No. 2171619-64-8 are critical considerations. Recent innovations in green chemistry and catalytic methods have enabled more sustainable production processes, aligning with the global push toward environmentally friendly manufacturing. This aligns with frequent searches such as "sustainable synthesis of Fmoc-amino acids" and "green chemistry in peptide production."

Quality control and analytical characterization are also paramount for this compound. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify the purity and identity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid. These methods ensure compliance with regulatory standards and meet the stringent requirements of pharmaceutical applications.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171619-64-8) is a multifaceted compound with broad applications in peptide synthesis and drug discovery. Its structural features, combined with the evolving trends in biotechnology and green chemistry, position it as a valuable asset for researchers and industries alike. As the demand for peptide-based therapies continues to rise, this compound will undoubtedly remain a focal point of scientific and commercial interest.